Cas no 61076-01-5 (1-Heptyne, 3,3,6-trimethyl-)

• Product Name: 1-Heptyne, 3,3,6-trimethyl-
• CAS No: 61076-01-5
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 493020
• PubChem ID: 54515763
• Update Time: 2025-04-19

1-Heptyne, 3,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptyne, 3,3,6-trimethyl-
• 3,3,6-trimethylhept-1-yne

• Inchi： 1S/C10H18/c1-6-10(4,5)8-7-9(2)3/h1,9H,7-8H2,2-5H3
• InChI Key： CPJCSGNJXXSWEH-UHFFFAOYSA-N
• SMILES： C(CC(C)C)C(C#C)(C)C

Computed Properties

• Exact Mass: 138.14094
• Monoisotopic Mass: 138.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides